3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• InChI: InChI=1S/C23H22N6O3/c1-15-12-13-29(28-15)22-11-10-21(26-27-22)24-17-5-7-18(8-6-17)25-23(30)16-4-9-19(31-2)20(14-16)32-3/h4-14H,1-3H3,(H,24,26)(H,25,30)
• InChI Key: ODMXHVYBDAYVJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H22N6O3
• Molecular Weight: 430.5 g/mol

Description

The compound is a benzamide derivative with various functional groups attached to it. Benzamides are a class of compounds containing a carboxamide functional group attached to a benzene ring. The presence of the dimethoxy groups and the pyridazinyl group suggest that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. These include the benzamide group, the dimethoxy groups, and the pyridazinyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all play a role. For example, the presence of the dimethoxy groups in this compound could potentially increase its solubility in organic solvents.

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds containing the indole nucleus bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making them potential targets for this compound.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets, leading to changes in cellular functions.

Biochemical Pathways

Indole derivatives are known to influence a broad spectrum of biological activities , suggesting that they may affect multiple biochemical pathways and their downstream effects.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. These could include exploring its use in pharmaceuticals, materials science, or as a synthetic intermediate in organic chemistry.